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Compound of Interest

Compound Name: 1-Caffeoylquinic acid

Cat. No.: B1247766 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for handling 1-Caffeoylquinic acid, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

While 1-Caffeoylquinic acid is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), it is crucial to adhere to standard laboratory safety

protocols to minimize any potential risks. Some related compounds, such as 5-O-Caffeoylquinic

Acid, are known to cause skin and eye irritation, underscoring the importance of caution.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before beginning any experiment to identify

potential hazards and implement appropriate control measures.[1] The following table

summarizes the recommended PPE for handling 1-Caffeoylquinic acid, based on general

laboratory safety standards.[2][3]
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement for

working with or around 1-

Caffeoylquinic acid to protect

from flying particles. Must be

ANSI Z87.1 certified.[2][4]

Goggles
Recommended when there is

a potential for splashes.[2][3]

Face Shield

Should be worn in addition to

safety glasses or goggles

when a significant splash

hazard is present.[1][2]

Hand Protection Disposable Nitrile Gloves

Provide protection for

incidental contact. Gloves

should be inspected before

use and removed immediately

after contact with the chemical,

followed by hand washing.[2]

Body Protection Laboratory Coat

Essential for protecting skin

and personal clothing from

spills and contamination.[1][2]

Closed-toe Shoes and Long

Pants

Required minimum attire for

working in a laboratory to

protect against spills.[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of 1-
Caffeoylquinic acid and ensuring a safe laboratory environment.
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Procedure Step-by-Step Guidance

Receiving and Inspection

1. Visually inspect the container for any damage

or leaks upon receipt. 2. Verify that the label

matches the product ordered. 3. Store in

accordance with the information provided on the

product insert.

Handling

1. Handle in a well-ventilated area.[5] 2. Avoid

the formation of dust and aerosols.[5][6] 3. Use

appropriate PPE as outlined in the table above.

4. Avoid contact with skin and eyes.[5][6] 5.

Wash hands thoroughly after handling.

Storage

1. Store in a tightly sealed container. 2. Keep in

a cool, dry place away from direct sunlight. 3.

No special requirements for storerooms or

receptacles are noted.[7]

Disposal Plan
Chemical waste generators must adhere to local, regional, and national regulations for

hazardous waste disposal.[8] Although 1-Caffeoylquinic acid is not classified as hazardous, it

should not be disposed of in the regular trash or down the drain.[7][5]
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Disposal Step Description

Containment

Collect waste 1-Caffeoylquinic acid and any

contaminated materials (e.g., gloves, weighing

paper) in a suitable, labeled, and closed

container.[5]

Labeling

Clearly label the waste container with "1-

Caffeoylquinic Acid Waste" and any other

information required by your institution's

environmental health and safety (EHS)

department.

Disposal

Arrange for disposal through your institution's

EHS department or a licensed chemical waste

disposal company.

Spill Cleanup

In case of a spill, pick up the material

mechanically, avoiding dust formation.[7] Place

the spilled material into an appropriate container

for disposal. Clean the contaminated surface

thoroughly.[9]

Experimental Workflow: Handling 1-Caffeoylquinic
Acid
The following diagram illustrates the standard workflow for handling 1-Caffeoylquinic acid in a

laboratory setting.
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Caption: Workflow for handling 1-Caffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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